Cas no 16687-61-9 (5-(4-Chlorophenyl)-1H-tetrazole)

• Product Name: 5-(4-Chlorophenyl)-1H-tetrazole
• CAS No: 16687-61-9
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD00172856
• CID: 87723
• PubChem ID: 329767059
• Update Time: 2025-04-18

5-(4-Chlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-1H-tetrazole
• 4-Methyl-1,2,3-thiadiazole
• 5-(4-Chloro-phenyl)-2H-tetrazole
• 5-(4-chlorophenyl)-2H-tetrazole
• 5-(4-Chlorophenyl)-2H-tetrazole 5-(p-Chlorophenyl)tetrazole 5-(p-Chlorophenyl)-1H-tetrazole
• 5-(p-Chlorophenyl)tetrazole
• 5-(p-Chlorophenyl)-1H-tetrazole
• NSC 86301
• SALOR-INT L307904-1EA
• 1H-Tetrazole, 5-(4-chlorophenyl)-
• 5-(4-CHLOROPHENYL)-2H-1,2,3,4-TETRAAZOLE
• 5-(4-CHLOROPHENYL)-1H-TETRAZOLE, 98+%
• FT-0619642
• NSC86301
• EN300-17715
• SCHEMBL8295416
• AB04302
• MFCD00040952
• 5-(4-chlorophenyl)tetrazole
• BB 0238262
• CCG-40512
• NSC-86301
• 5-(4'-chlorophenyl)tetrazole
• HMS1364N09
• 2H-Tetrazole,5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-2H-1,2,3,4-tetrazole
• CHEMBL449442
• AKOS000297178
• 4-chlorophenyl tetrazole
• CS-W017180
• SCHEMBL1774400
• AG-690/32526043
• ?5-(4-CHLOROPHENYL)-1H-TETRAZOLE
• DTXSID40292881
• 6F-900
• 16687-61-9
• 2H-Tetrazole, 5-(4-chlorophenyl)-
• AKOS000262998
• A810785
• InChI=1/C7H5ClN4/c8-6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12
• Bionet2_000295
• 5-(4-chlorophenyl)-1H-tetraazole
• Z56995161
• BDBM50437283
• 5-(4-Chlorophenyl)-1H-tetrazole, 97%
• CS-10906
• SY012305
• 5-(4-chlorophenyl)-1H-1,2,3,4-tetrazole
• STK208775
• DB-043667

• MDL： MFCD00172856
• Inchi： 1S/C7H5ClN4/c8-6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
• InChI Key： BGKOVWIBDZMJPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2N=NNN=2)=CC=1
• BRN： 140053

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 260-264 °C (Decomposition without melting.)
• Boiling Point: 356.2°C at 760 mmHg
• Flash Point: 200.4℃
• Refractive Index: 1.631
• PSA: 54.46000
• LogP: 1.52010
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(4-Chlorophenyl)-1H-tetrazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P250-P280-P301+P312-P370+P380
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD18780)
• Risk Phrases：R36/37/38
• Safety Term：S26;S36